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Compound of Interest

Compound Name: 2-Hydroxypropyl stearate

Cat. No.: B7798536

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-
Hydroxypropyl stearate. The information is curated for professionals in research and
development who require precise data for formulation, characterization, and quality control
purposes. This document aggregates available data, outlines general experimental
methodologies for property determination, and presents a logical workflow for its physical
characterization.

Chemical Identity

2-Hydroxypropyl stearate is the monoester of stearic acid and propylene glycol. It is a non-
ionic surfactant and emulsifying agent used in various pharmaceutical, cosmetic, and food
applications.
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Identifier Value
IUPAC Name 2-hydroxypropyl octadecanoate

Propylene glycol monostearate, 2-
Synonyms

Hydroxypropyl octadecanoate, NSC 4841[1]
CAS Number 1323-39-3[1][2][3]

Molecular Formula

C21H4203][1]

Molecular Weight

342.56 g/mol [1][2][4]

Chemical Structure

(lllustration of the chemical structure)

Quantitative Physical and Chemical Data

The following tables summarize the key quantitative physical and chemical properties of 2-

Hydroxypropyl stearate.

Table 2.1: General Physical Properties

Property

Value

Notes

Physical State

Solid at room temperature[1]

Often described as a waxy

solid.

Appearance

White to yellowish solid

Based on typical appearance

of similar fatty acid esters.

Density

0.9 £ 0.1 g/cm3[2][4]

At standard conditions.

Table 2.2: Thermal Properties
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Property Value Notes
The range may reflect

Melting Point 35 °CJ[2][4] to 41-48 °CJ[3] differences in purity or isomeric
composition.

Boiling Point 447.7 = 18.0 °C[2][4] At 760 mmHg.

Flash Point 166.7 + 14.0 °C[2][4]

Table 2.3: Solubility and Partitioning
Property Value Conditions
- Soluble in Chloroform, Insoluble in water is
Solubility

Ethanol, Ethyl ether, Hexane[1]

expected[5]

Octanol/Water Partition
Coefficient (LogP)

8.20[2]

Calculated value, indicating

high lipophilicity.

Table 2.4: Other Physicochemical Properties

Property

Value

Conditions

Vapor Pressure

0.0 £ 2.5 mmHg[2]

At 25 °C.

Experimental Protocols for Property Determination

While specific experimental protocols for 2-Hydroxypropyl stearate are not readily available in

the public domain, the following are standard methodologies for determining the physical

properties listed above.

3.1 Melting Point Determination

The melting point of a solid like 2-Hydroxypropyl stearate is typically determined using one of

the following methods:
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o Capillary Method (USP <741>): A small, powdered sample is packed into a capillary tube and
heated in a calibrated apparatus. The temperature range over which the sample melts is
recorded as the melting range.

 Differential Scanning Calorimetry (DSC): This thermal analysis technique measures the heat
flow into or out of a sample as it is heated, cooled, or held at a constant temperature. The
melting point is determined from the peak of the endothermic transition in the DSC
thermogram.

3.2 Boiling Point Determination
The boiling point can be determined by:

« Distillation Method: The sample is heated in a distillation apparatus, and the temperature at
which the liquid boils and its vapor is in equilibrium with the liquid at a given pressure is
recorded.

o Ebulliometer: An instrument that precisely measures the boiling point of a liquid by
measuring the temperature of the vapor-liquid equilibrium.

3.3 Density Measurement
The density of a solid can be measured by:

e Pycnometry: A pycnometer (a flask with a specific volume) is used to measure the volume of
the solid by displacement of a liquid of known density in which the solid is insoluble. The
mass of the solid is then divided by the determined volume.

o Gas Pycnometry: This technique uses a gas (typically helium) to measure the volume of the
solid, which is then used to calculate the density.

3.4 Solubility Assessment
To determine solubility:

o Equilibrium Solubility Method: An excess amount of the solid is added to a known volume of
the solvent. The mixture is agitated at a constant temperature for a sufficient time to reach
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equilibrium. The solution is then filtered, and the concentration of the dissolved solute is
determined by a suitable analytical method (e.g., HPLC, gravimetry).

Visualization of Logical Workflow

As 2-Hydroxypropyl stearate is an excipient and not a pharmacologically active substance, it
IS not involved in biological signaling pathways. The following diagram illustrates a logical
workflow for the physical and chemical characterization of 2-Hydroxypropyl stearate.

[Obta\n 2-Hydroxypropyl Stearate Samp@

!

Gunty Assessment (e.g., GC, HPLCD

/Sﬁ/\cﬁ isition and\Preparation
Purified Sample
-— > - Z ~ i
Gﬂeltmg Point (DSC/Capillary MethodD @olllng Point (EbuIllometerlDlsullatlunD [Densny (PycnometryD [So\ubnny in Relevant Solven@ [Structural Confirmation (NMR, FT—IRD Crystallinity (XRD)

Physical Property Det ination Spectroscopic and Structural M

-

Compile and Analyze Data <
Generate Technical Data Sheet

Data Analysis and Reporting

Figure 1: Logical Workflow for cl of 2-Hi Stearate

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b7798536?utm_src=pdf-body
https://www.benchchem.com/product/b7798536?utm_src=pdf-body
https://www.benchchem.com/product/b7798536?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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